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Withdrawal Time & Residue Elimination Data

The table below summarizes key quantitative findings from a recent study on DMZ and its metabolite
HMMNI in broilers and laying hens. The study established a method with an LOD of 0.5 ng/g and an LOQ
of 1.0 ng/g [1] [2].

Slowest . Peak Egg
. Key o Withdrawal . .
Subject . Eliminating . Residue in Abandonment
Tissues/Products . Time (Days) .
Tissue Eggs Period (Days)
Broilers Muscle, Liver, Sebum (fat 11[1] Not Not Applicable
(SanHuang Kidney, Sebum with skin) Applicable
Chicken)
Laying Whole Egg (yolk & Not Not 1st day after 14 [1]
Hens (Hy- white) Applicable Applicable drug
line Gray) withdrawal

[1]

Additional Elimination Metrics:
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e Sebum: Residues of DMZ and HMMNI were detectable for up to 168 hours (7 days) after withdrawal,
the longest of all tissues studied [1].

¢ Elimination Half-lives in Eggs: DMZ has a half-life of 0.45 days, and its metabolite HMMNI has a
longer half-life of 0.66 days [1].

¢ Metabolite Concentration: In both broiler tissues and eggs, the concentration of the metabolite
HMMNI consistently exceeded that of the parent drug DMZ during the same period [1].

Analytical Method for DMZ & HMMNI Detection

For your experiments, you can refer to the following High-Performance Liquid Chromatography Tandem
Mass Spectrometry (HPLC-MS/MS) method, which has been validated for the precise detection of DMZ and
HMMNI in tissues and eggs [1] [2].

1. Sample Preparation

¢ Homogenization: Accurately weigh 2.0 £ 0.01 g of homogenized tissue or 4.0 £ 0.01 g of egg (yolk
mixed with white).

e Extraction: Add 10 mL of ethyl acetate, vortex, oscillate for 10 min at 300 rpm, and centrifuge at 4°C
(8,000 r/min for 5 min). Repeat and combine the supernatants.

e Concentration: Evaporate 10 mL of the combined supernatant to dryness under a stream of
nitrogen.

e Clean-up:

o For egg extract: Redissolve in 1 mL of initial mobile phase, add 5 mL n-hexane, vortex,
centrifuge, and filter the lower layer through a 0.22 pym membrane.

o For tissue extract: Redissolve in 3 mL of 0.1% formic acid in water, add 5 mL n-hexane,
vortex, and centrifuge. Subject the lower layer to solid-phase extraction (SPE) using an MCX
column. Collect the methanol eluent with 5% ammonia, dry with Nz, and redissolve in 1 mL of
initial mobile phase before filtration [1] [2].

2. Instrumental Analysis (HPLC-MS/MS)

e Column: Phenomenex Luna C18 (150 mm x 2 mm, 5 ym) at 30°C.

¢ Mobile Phase: (A) 0.1% formic acid in water; (B) Acetonitrile.

e Gradient Elution: | Time (min) | Flow Rate (mL/min) | A (%) | B (%) | | [-----
[------- |]10]0.25]90|10]|5]0.25|70|30|]6]0.25|90|10||8]0.25|90] 10 |

¢ Injection Volume: 5 pL.

e Mass Spectrometry: Positive electrospray ionization (ESI+) mode; lon spray voltage: 4500 V;
Temperature: 500°C.
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¢ MRM Transitions: | Analyte | Retention Time (min) | Precursor lon > Product lon (Quantitative) | |------
- | || DMZ | 4.65 | 142.2 > 95.9% | | HMMNI | 3.85 |
158.2 > 140.4* |

The following workflow diagrams the complete experimental process for determining withdrawal times,

from administration to data analysis.
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Broiler Wing Laying Hen Wing
(Withdrawal Study) (Egg Residue Study)

Drug Withdrawal

Sample Collection at
Multiple Time Points

Euthanize & Collect Tissues: Collect Eggs Daily
Muscle, Liver, Kidney, Sebum (Mix yolk and white)

Sample Preparation &
HPLC-MS/MS Analysis

Data Analysis:
Residue Depletion Curves,
Calculate Withdrawal Time

using WT1.4 Software

Result: Result:
Withdrawal Time: 11 days Egg Abandonment: 14 days

Click to download full resolution via product page
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Regulatory & Scientific Context

¢ Public Health Concern: The presence of DMZ and its metabolites in animal food poses potential
risks to human health, with studies suggesting genotoxicity and carcinogenicity [1] [2]. Consequently,
some countries have banned its use in food-producing animals, and international bodies like JECFA
require that DMZ should not be detectable in animal foods [1].

¢ Legal Status of Extra-Label Use: In the United States, the use of an approved animal drug contrary
to its label directions (extra-label use) is illegal for non-veterinarians. This includes ignoring labeled
withdrawal times. The presence of a drug residue above the permitted level is considered an
adulterated food product [3].

¢ Metabolite as a Residue Marker: The Australian Pesticides and Veterinary Medicines Authority
(APVMA) has established both DMZ and its metabolite HMMNI as the residual markers for DMZ,
which is why methods must detect both compounds [1] [2].

Troubleshooting FAQs

Q1: Why are residues still detected in sebum longer than in other tissues? Al: Adipose tissues like
sebum are highly lipophilic (fat-loving). DMZ and HMMNI can partition into these tissues and be released
back into circulation slowly, leading to a longer elimination half-life and making sebum the tissue with the

slowest depletion [1].

Q2: Our lab's calculated withdrawal time differs from the published 11 days. What factors could cause
this? A2: Withdrawal time is not a fixed chemical property but a calculated value based on specific study

parameters. Key factors causing variation include:

e Dosage and Duration: Higher doses or longer administration lead to longer withdrawal times.

¢ Animal Breed and Health: Metabolic rates can differ between breeds (e.g., SanHuang vs. Ross).

o Statistical Model: The use of different statistical software (e.g., WT1.4) and tolerance limits (e.g.,
95% confidence with 99% coverage) directly impacts the result [1]. You must ensure your study's
statistical approach matches regulatory standards.

Q3: Why must we monitor the metabolite HMMNI in addition to the parent drug DMZ? A3: The
metabolite HMMNI is not only a major residue marker but is also consistently found at higher concentrations
than DMZ itself in both tissues and eggs. Focusing solely on the parent drug would significantly

underestimate the total residue burden and lead to an unsafe, underestimated withdrawal period [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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